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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432 Get Quote

An In-depth Technical Guide to the Physical Properties of 5-Oxohexanenitrile

Introduction
5-Oxohexanenitrile, also known as 4-acetylbutyronitrile, is a bifunctional organic compound

containing both a ketone and a nitrile group.[1] This structure makes it a valuable intermediate

in organic synthesis, with applications in the pharmaceutical and agrochemical industries.[1][2]

Its IUPAC name is 5-oxohexanenitrile, and it is identified by the CAS number 10412-98-3.[3]

This guide provides a comprehensive overview of its core physical properties, experimental

protocols for their determination, and a visualization of a key synthetic pathway.

Core Physical Properties
The physical characteristics of 5-Oxohexanenitrile are summarized in the table below. These

properties are crucial for its handling, purification, and use in chemical reactions.
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Property Value Reference

IUPAC Name 5-oxohexanenitrile [3]

CAS Number 10412-98-3 [3]

Molecular Formula C₆H₉NO [3][4][5][6]

Molecular Weight 111.14 g/mol [3][6]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point 108 °C at 14 mmHg [5][7]

Melting Point Not available [8][9][10]

Density Not available [8][9][10]

Solubility Soluble in organic solvents [1]

Refractive Index Not available [8][10]

Experimental Protocols
Detailed methodologies for the determination of the physical and chemical properties of 5-
Oxohexanenitrile are outlined below.

Synthesis of 5-Oxohexanenitrile
A common method for the synthesis of 5-Oxohexanenitrile is the base-catalyzed reaction of a

methyl ketone (like acetone) with an α,β-unsaturated nitrile (like acrylonitrile).[2][11]

Protocol:

A reaction vessel is charged with the methyl ketone and the α,β-unsaturated nitrile.

A catalytically effective amount of a strong base (e.g., a solution of NaOH in methanol) is

added to the mixture.[11]

The reaction mixture is heated to reflux.[11]
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The progress of the reaction is monitored by techniques such as gas chromatography to

determine the conversion of the reactants.[11]

Upon completion, the mixture is cooled to room temperature.

The product, 5-Oxohexanenitrile, can then be isolated and purified, typically by distillation

under reduced pressure.

A continuous synthesis process using a microreactor has also been developed, allowing for

precise control of reaction conditions such as temperature and residence time.[12][13]

Spectroscopic and Chromatographic Analysis
The identity and purity of 5-Oxohexanenitrile are typically confirmed using a combination of

spectroscopic and chromatographic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of 5-Oxohexanenitrile shows characteristic

absorption bands for the nitrile (C≡N) group around 2210–2260 cm⁻¹ and the carbonyl (C=O)

group of the ketone around 1715 cm⁻¹.[14] The spectrum can be obtained using techniques

such as Attenuated Total Reflectance (ATR) or by analyzing a neat liquid sample between

salt plates.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for the

analysis of 5-Oxohexanenitrile.[3] Gas chromatography separates the compound from any

impurities, and the mass spectrometer provides information about its molecular weight and

fragmentation pattern, confirming its structure.[6][15] A typical GC protocol would involve

injecting a solution of the sample onto a suitable capillary column (e.g., a wax-type column)

and using a temperature program to elute the compounds.[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

provide detailed structural information. The ¹H NMR spectrum would show signals

corresponding to the different types of protons in the molecule, and their splitting patterns

and chemical shifts would confirm the connectivity. Similarly, the ¹³C NMR spectrum would

show distinct signals for each carbon atom, including the characteristic signals for the

carbonyl and nitrile carbons.
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Synthetic Pathway Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of 5-
Oxohexanenitrile.
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Caption: A generalized workflow for the synthesis of 5-Oxohexanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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